Cas no 1806825-57-9 (3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde
• CAS No: 1806825-57-9
• MF: C₇H₃F₂I₂NO
• MW: 408.910573244095
• CID: 4849917
• Update Time: 2025-06-28

3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F2I2NO/c8-6(9)5-3(2-13)1-4(10)12-7(5)11/h1-2,6H
• InChI Key： WDLBPUNBNGNNQL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=O)C=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde

3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde, with the CAS number 1806825-57-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group and two iodine atoms at specific positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable candidate for various applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored extensively. Researchers have found that the compound's iodine substituents play a crucial role in stabilizing metal-ligand interactions, which is essential for targeting specific biological pathways. This property has led to its consideration in the development of novel anti-cancer agents and neuroprotective drugs.

In addition to its medicinal applications, 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde has shown promise in the field of materials science. Its electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The molecule's ability to absorb and emit light at specific wavelengths has been leveraged to create more efficient optoelectronic devices.

The synthesis of 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels. These improvements have made the compound more accessible for large-scale applications.

From an environmental standpoint, the compound's stability and biodegradability have been thoroughly investigated. Studies indicate that under certain conditions, it can degrade into less harmful byproducts, reducing its environmental impact. This information is critical for industries considering its use in commercial products.

In conclusion, 3-(Difluoromethyl)-2,6-diiodopyridine-4-carboxaldehyde represents a significant advancement in chemical synthesis and application. Its unique properties and versatile applications make it a valuable asset across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.